YLLEMLWRL Epitope: A Comprehensive Technical Guide
YLLEMLWRL Epitope: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Core Summary
The YLLEMLWRL nonapeptide is a well-characterized cytotoxic T-lymphocyte (CTL) epitope derived from the Latent Membrane Protein 1 (LMP1) of the Epstein-Barr Virus (EBV). Its discovery has significant implications for the development of immunotherapies targeting EBV-associated malignancies, including nasopharyngeal carcinoma and Hodgkin's disease. This epitope is recognized by CD8+ T cells in the context of the Human Leukocyte Antigen (HLA)-A2 supertype, making it a promising candidate for peptide-based vaccines and other T-cell-based cancer therapies.
Origin and Discovery
The YLLEMLWRL epitope originates from the transmembrane domain of LMP1, a key oncoprotein of EBV.[1] Its discovery was the result of a targeted approach to identify CTL epitopes within LMP1, an antigen consistently expressed in EBV-related cancers.[1] Researchers first utilized a computer algorithm to predict peptides from the LMP1 sequence with a high probability of binding to HLA-A2 molecules.[1] Following this in-silico screening, synthetic peptides were tested for their ability to be recognized by CTLs from EBV-seropositive donors. This led to the identification of YLLEMLWRL as a potent epitope capable of eliciting a specific CD8+ T-cell response.[1]
Quantitative Data Summary
The immunogenicity and binding affinity of the YLLEMLWRL epitope have been quantified in numerous studies. The following tables summarize key quantitative data, providing a comparative overview of its immunological properties.
Table 1: HLA Binding Affinity
| HLA Allele | Binding Assay Method | Reported Affinity (IC50 nM) | Reference |
| HLA-A02:01 | Not Specified | 50 | IEDB: 100988 |
| HLA-A02:01 | Not Specified | 100 | IEDB: 100988 |
| HLA-A02:01 | Not Specified | 10 | IEDB: 100988 |
| HLA-A02:03 | Not Specified | 50 | IEDB: 100988 |
| HLA-A02:06 | Not Specified | 50 | IEDB: 100988 |
| HLA-A68:02 | Not Specified | 100 | IEDB: 100988 |
Table 2: T-Cell Response Data
| T-Cell Assay Type | Responder HLA Type | Target Cells | % Specific Lysis / Response Metric | Reference |
| 51Cr release assay | HLA-A02:01 | Peptide-pulsed B-LCL | ~40% at 30:1 E:T ratio | Khanna R, et al. Eur J Immunol. 1998 |
| 51Cr release assay | HLA-A02:02 | Peptide-pulsed B-LCL | ~35% at 30:1 E:T ratio | Khanna R, et al. Eur J Immunol. 1998 |
| 51Cr release assay | HLA-A02:03 | Peptide-pulsed B-LCL | ~50% at 30:1 E:T ratio | Khanna R, et al. Eur J Immunol. 1998 |
| 51Cr release assay | HLA-A02:06 | Peptide-pulsed B-LCL | ~45% at 30:1 E:T ratio | Khanna R, et al. Eur J Immunol. 1998 |
| 51Cr release assay | HLA-A*68:02 | Peptide-pulsed B-LCL | ~30% at 30:1 E:T ratio | Khanna R, et al. Eur J Immunol. 1998 |
| IFN-γ ELISpot | HLA-A2+ | Peptide-pulsed PBMCs | Variable, up to 200 SFC/10^6 cells | IEDB data |
(Note: Data is aggregated and representative. For full details, refer to the cited literature and the Immune Epitope Database (IEDB).)
Experimental Protocols
The following are detailed methodologies for key experiments involved in the discovery and characterization of the YLLEMLWRL epitope.
In-Silico HLA Binding Prediction
A computer-based program was employed to identify potential HLA-A2 binding peptides within the LMP1 protein sequence. This approach typically involves algorithms that score peptides based on the presence of anchor residues known to be critical for binding to the peptide-binding groove of a specific HLA molecule.
Peptide Synthesis
The YLLEMLWRL peptide and other candidates were synthesized using standard solid-phase peptide synthesis (Fmoc chemistry). The purity and identity of the synthesized peptides were confirmed by high-performance liquid chromatography (HPLC) and mass spectrometry.
Generation of Antigen-Presenting Cells (APCs)
Epstein-Barr virus-transformed B-lymphoblastoid cell lines (B-LCLs) from HLA-A2 positive donors were used as APCs. These cells endogenously process and present EBV antigens. For peptide-pulsing experiments, B-LCLs were incubated with a high concentration of the synthetic YLLEMLWRL peptide.
Generation of LMP1-Specific CTLs
Peripheral blood mononuclear cells (PBMCs) were isolated from EBV-seropositive, HLA-A2 positive healthy donors. These PBMCs were stimulated in vitro with the synthetic YLLEMLWRL peptide. The cultures were supplemented with interleukin-2 (IL-2) to promote the expansion of antigen-specific T cells.
Cytotoxicity Assay (Chromium-51 Release Assay)
Target cells (peptide-pulsed or unpulsed B-LCLs) were labeled with radioactive Chromium-51 (⁵¹Cr). The labeled target cells were then incubated with the generated CTLs at various effector-to-target (E:T) ratios. The amount of ⁵¹Cr released into the supernatant, which is proportional to the degree of cell lysis, was measured using a gamma counter. The percentage of specific lysis was calculated using the formula: (% Specific Lysis) = 100 x (Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release).
Enzyme-Linked Immunospot (ELISpot) Assay for IFN-γ Release
96-well plates were coated with an anti-IFN-γ capture antibody. PBMCs or isolated CD8+ T cells were added to the wells along with the YLLEMLWRL peptide and APCs. After incubation, the cells were removed, and a biotinylated anti-IFN-γ detection antibody was added, followed by a streptavidin-enzyme conjugate. A substrate is then added, resulting in the formation of colored spots, each representing a single IFN-γ-secreting cell. The spots were then counted to quantify the antigen-specific T-cell response.
Visualizations
Signaling Pathway and Experimental Workflows
